![molecular formula C8H5Cl2FO B1412452 2',6'-Dichloro-4'-fluoroacetophenone CAS No. 1804886-00-7](/img/structure/B1412452.png)
2',6'-Dichloro-4'-fluoroacetophenone
Overview
Description
2’,6’-Dichloro-4’-fluoroacetophenone is an aryl fluorinated building block . It has a molecular formula of C8H5Cl2FO and a molecular weight of 207.03 .
Molecular Structure Analysis
The molecular structure of 2’,6’-Dichloro-4’-fluoroacetophenone consists of a central carbon atom double-bonded to an oxygen atom and single-bonded to a methyl group (CH3) and a phenyl ring . The phenyl ring is substituted with two chlorine atoms and one fluorine atom .Physical And Chemical Properties Analysis
2’,6’-Dichloro-4’-fluoroacetophenone is a liquid at 20 degrees Celsius . It has a boiling point of 255 degrees Celsius and a density of 1.403 g/mL at 25 degrees Celsius . The compound has a refractive index of 1.529 .Safety and Hazards
2’,6’-Dichloro-4’-fluoroacetophenone is classified as acutely toxic if ingested . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing protective gloves, eye protection, and face protection . In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish .
Properties
IUPAC Name |
1-(2,6-dichloro-4-fluorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2FO/c1-4(12)8-6(9)2-5(11)3-7(8)10/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTXSYCNEEKTVDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=C(C=C1Cl)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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